Cas no 295365-33-2 (ethyl tert-butoxycarbonylamino(toluene-4-sulfonyl)acetate)

• Product Name: ethyl tert-butoxycarbonylamino(toluene-4-sulfonyl)acetate
• CAS No: 295365-33-2
• MF: C₁₆H₂₃NO₆S
• MW: 357.421923875809
• MDL: MFCD32862679
• CID: 2927650
• Update Time: 2025-10-28

ethyl tert-butoxycarbonylamino(toluene-4-sulfonyl)acetate Chemical and Physical Properties

Names and Identifiers

• Boc-amino-(toluene-4-sulfonyl)-acetic acid ethyl ester
• Acetic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-2-[(4-methylphenyl)sulfonyl]-, ethyl ester
• ethyl tert-butoxycarbonylamino(toluene-4-sulfonyl)acetate

• MDL： MFCD32862679
• Inchi： 1S/C16H23NO6S/c1-6-22-14(18)13(17-15(19)23-16(3,4)5)24(20,21)12-9-7-11(2)8-10-12/h7-10,13H,6H2,1-5H3,(H,17,19)
• InChI Key： ZSWXJMOGLQKERG-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(NC(OC(C)(C)C)=O)S(C1=CC=C(C)C=C1)(=O)=O

Additional information on ethyl tert-butoxycarbonylamino(toluene-4-sulfonyl)acetate

Ethyl tert-butoxycarbonylamino(toluene-4-sulfonyl)acetate: A Comprehensive Overview

Ethyl tert-butoxycarbonylamino(toluene-4-sulfonyl)acetate, with the CAS number 295365-33-2, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its intricate molecular structure, which includes a toluene-4-sulfonyl group, an ethyl ester moiety, and a tert-butoxycarbonyl (Boc) protecting group. The combination of these functional groups makes it a versatile building block for various chemical reactions and applications.

The synthesis of ethyl tert-butoxycarbonylamino(toluene-4-sulfonyl)acetate typically involves multi-step reactions, often starting from readily available starting materials such as toluene sulfonyl chloride and amino acids. The reaction sequence often includes nucleophilic substitution, esterification, and protection/deprotection steps. Recent advancements in catalytic methodologies have enabled more efficient and selective syntheses of this compound, reducing production costs and minimizing environmental impact.

One of the most notable applications of ethyl tert-butoxycarbonylamino(toluene-4-sulfonyl)acetate is in the field of drug discovery. The compound serves as a valuable intermediate in the synthesis of bioactive molecules, particularly those with complex stereochemistry. For instance, researchers have utilized this compound to construct peptide-based drugs with enhanced stability and bioavailability. The presence of the Boc group allows for precise control over the reactivity of the amine functionality during the synthesis process.

In addition to its role in pharmaceuticals, ethyl tert-butoxycarbonylamino(toluene-4-sulfonyl)acetate has found applications in materials science. Its ability to form stable amide bonds makes it an ideal candidate for the development of high-performance polymers and coatings. Recent studies have demonstrated that polymers synthesized using this compound exhibit excellent mechanical properties and thermal stability, making them suitable for use in aerospace and automotive industries.

The structural versatility of ethyl tert-butoxycarbonylamino(toluene-4-sulfonyl)acetate also extends to its use in catalysis. The compound has been employed as a ligand in transition metal-catalyzed reactions, where it enhances the selectivity and efficiency of the catalytic process. For example, palladium-catalyzed cross-coupling reactions using this compound have shown improved yields and reduced reaction times compared to traditional ligands.

From an environmental standpoint, researchers are increasingly focusing on the development of sustainable synthesis routes for ethyl tert-butoxycarbonylamino(toluene-4-sulfonyl)acetate. Green chemistry principles are being integrated into the production process to minimize waste generation and reduce energy consumption. For instance, the use of biodegradable solvents and recyclable catalysts has emerged as a promising approach to make the synthesis more eco-friendly.

In conclusion, ethyl tert-butoxycarbonylamino(toluene-4-sulfonyl)acetate (CAS No. 295365-33-2) is a multifaceted compound with wide-ranging applications across various scientific disciplines. Its unique molecular structure, combined with advancements in synthetic methodologies, positions it as a key player in modern chemical research. As ongoing studies continue to uncover new potential uses for this compound, its significance in both academic and industrial settings is expected to grow further.